![molecular formula C8H5LiN2O2 B6243557 lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate CAS No. 2402829-74-5](/img/no-structure.png)
lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate
Description
Lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate is a compound that belongs to the class of pyrrolopyrimidines . Pyrrolopyrimidines are important heterocycles in pharmaceuticals and agrochemicals . They are synthesized as the synthetic applications of NH-pyrroles . These compounds exhibit unpredicted time-dependent aggregation-induced emission enhancement (AIEE) properties .
Synthesis Analysis
The synthesis of pyrrolopyrimidines involves a metal-free method for the synthesis of unsymmetrically tetrasubstituted NH-pyrroles using a consecutive chemoselective double cyanation . The desired pyrroles were obtained with yields up to 99% and good functional group tolerance .Molecular Structure Analysis
Pyrrolopyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .Chemical Reactions Analysis
Mechanistic studies identified a reaction mechanism that features a subtle sequence of first cyano-addition and migration, followed by cyano-addition and aromatization to afford the pyrrole skeleton . This process is used in the synthesis of pyrrolopyrimidines .Mechanism of Action
While the specific mechanism of action for lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate is not mentioned in the retrieved papers, pyrrolopyrimidines in general have been shown to exhibit diverse pharmacological properties . They are found in numerous natural products and have been the subject of immense interest from the synthesis community .
Future Directions
The future directions of research into lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate and related compounds could involve further exploration of their synthesis methods, mechanisms of action, and potential applications in pharmaceuticals and agrochemicals . Their unpredicted time-dependent aggregation-induced emission enhancement (AIEE) properties also present interesting avenues for future research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate involves the reaction of pyrrole-2-carboxylic acid with 2,4-dichloro-5-methylpyrimidine followed by lithium hydroxide treatment.", "Starting Materials": [ "Pyrrole-2-carboxylic acid", "2,4-dichloro-5-methylpyrimidine", "Lithium hydroxide" ], "Reaction": [ "Step 1: Pyrrole-2-carboxylic acid is reacted with 2,4-dichloro-5-methylpyrimidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in anhydrous dichloromethane to form pyrrolo[1,2-a]pyrimidine-6-carboxylic acid.", "Step 2: The resulting pyrrolo[1,2-a]pyrimidine-6-carboxylic acid is treated with lithium hydroxide in water to form lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate." ] } | |
CAS RN |
2402829-74-5 |
Product Name |
lithium pyrrolo[1,2-a]pyrimidine-6-carboxylate |
Molecular Formula |
C8H5LiN2O2 |
Molecular Weight |
168.1 |
Purity |
95 |
Origin of Product |
United States |
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